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Compound of Interest

Compound Name: 5,15-Dimethyltritriacontane

Cat. No.: B15425309

This guide provides a detailed overview of the core physical properties of C35 branched
alkanes, targeting researchers, scientists, and professionals in drug development. Given the
vast number of possible isomers for C35 hydrocarbons, this document focuses on general
principles, representative data, and the experimental methodologies used to determine these
properties.

Core Physical Properties

The physical characteristics of C35 branched alkanes are fundamentally dictated by their
molecular structure, specifically the extent and location of branching. In comparison to their
linear counterpart, n-pentatriacontane, branched isomers generally exhibit lower melting and
boiling points. This phenomenon arises from the disruption of efficient packing of the
molecules, which diminishes the strength of intermolecular van der Waals forces. Branching
also significantly influences properties such as viscosity and density. Due to a scarcity of
publicly available experimental data for specific C35 branched isomers, the following table
includes estimated values based on established trends for long-chain alkanes and data from
related compounds.

Table 1: Physical Properties of a Representative C35 Branched Alkane (Estimated)
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Property Estimated Value/Range
Molecular Formula CssH72

Molecular Weight ( g/mol ) 492.97

Boiling Point (°C) 480 - 520

Melting Point (°C) Highly variable, generally < 30
Density (g/cm?3 at 20°C) 0.82-0.85

Kinematic Viscosity (cSt at 40°C) 15-25

Refractive Index (at 20°C) 1.46 - 1.48

Experimental Protocols

The precise measurement of the physical properties of high-molecular-weight branched
alkanes necessitates specialized experimental techniques.

High-Temperature Gas Chromatography-Mass Spectrometry (HT-GC-MS) is the definitive
method for separating and identifying the complex isomers of C35 branched alkanes.

o Sample Preparation: The alkane sample is accurately weighed and dissolved in a high-purity,
volatile solvent such as hexane or dichloromethane to a concentration of approximately 1
mg/mL. An internal standard (e.g., a deuterated alkane like n-C24D50) may be added for
guantitative analysis.

o Gas Chromatography:

o Injection: A small volume (typically 1 pL) of the prepared sample is injected into a heated
inlet, often in a pulsed splitless mode to ensure the complete transfer of high-boiling point
analytes onto the column.

o Column: A high-temperature, non-polar capillary column (e.g., a dimethylpolysiloxane-
based column) is essential for resolving high-molecular-weight hydrocarbons.

o Oven Program: A carefully controlled temperature program is critical. The oven
temperature is initiated at a relatively low temperature (e.g., 60°C), held for a brief period,
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and then ramped up to a high final temperature (e.g., 350-400°C) to elute the C35
compounds.

o Carrier Gas: Helium is used as the carrier gas at a constant flow rate to maintain optimal

separation efficiency.

e Mass Spectrometry:

[e]

o

lonization: Standard electron ionization (El) at 70 eV is used to fragment the molecules.

Analysis: The mass spectrometer scans a wide mass range to detect the characteristic
fragmentation patterns of branched alkanes. These patterns, along with the retention times
from the GC, are compared against spectral libraries and known standards for isomer
identification.

For high-boiling point liquids like C35 branched alkanes, the Thiele tube method offers a

reliable and microscale approach.

o Apparatus: A Thiele tube filled with a high-temperature heating oil (e.g., silicone oil), a

thermometer, a small sample tube (e.g., a melting point tube), and a capillary tube sealed at

one end.

e Procedure:

[e]

A small amount of the C35 alkane sample is placed in the sample tube.
The capillary tube is placed inside the sample tube with the open end down.

The sample tube is attached to the thermometer, ensuring the sample is aligned with the
thermometer bulb.

The assembly is placed in the Thiele tube.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the
capillary tube.
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o Heating is discontinued, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.

The viscosity of C35 branched alkanes can be accurately determined using a calibrated glass
capillary viscometer, such as a Cannon-Fenske or Ubbelohde type, within a temperature-
controlled bath.

o Apparatus: A calibrated capillary viscometer, a constant temperature water or oil bath, a
stopwatch, and the liquid sample.

e Procedure:
o The viscometer is charged with a precise volume of the C35 alkane sample.

o The viscometer is placed vertically in the constant temperature bath and allowed to
thermally equilibrate (typically for at least 30 minutes).

o The liquid is drawn up through the capillary tube by suction to a point above the upper
timing mark.

o The suction is released, and the time taken for the liquid meniscus to fall from the upper to
the lower timing mark is measured with a stopwatch.

o The kinematic viscosity (v) in centistokes (cSt) is calculated using the formula: v = C * t,
where C is the calibration constant of the viscometer and t is the measured flow time in
seconds.

o The dynamic viscosity (n) in centipoise (cP) can be calculated if the density (p) is known: n
=V*p.

A digital density meter based on the oscillating U-tube principle is a precise and rapid method
for determining the density of liquid alkanes.

o Apparatus: A digital density meter with a thermostatically controlled cell.

e Procedure:
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o The instrument is calibrated using dry air and deionized water at the desired temperature.

o The C35 alkane sample is injected into the measurement cell, ensuring no air bubbles are
present.

o The instrument measures the oscillation period of the U-tube filled with the sample, which
is directly related to the sample's density.

o The density reading is displayed digitally, typically to four or five decimal places.

A refractometer, such as an Abbe refractometer, is used to measure the refractive index, a
characteristic property related to the composition and purity of the substance.

o Apparatus: An Abbe refractometer with a temperature-controlled prism.

e Procedure:

[e]

The prism of the refractometer is cleaned and calibrated with a standard of known
refractive index.

o Afew drops of the C35 alkane sample are placed on the prism surface.
o The prism is closed, and the sample is allowed to reach the set temperature.

o The user looks through the eyepiece and adjusts the controls to bring the dividing line
between the light and dark fields into sharp focus on the crosshairs.

o The refractive index is read directly from the instrument's scale.

Visualizations

The following diagrams illustrate the workflows for the key experimental protocols described
above.
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Caption: Workflow for C35 branched alkane analysis using GC-MS.
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Caption: Thiele tube method for boiling point determination.
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Caption: Viscosity measurement using a capillary viscometer.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of C35 Branched Alkanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15425309#physical-properties-of-c35-branched-
alkanes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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